Cas no 2605229-81-8 (6-bromo-4,4-difluoro-1,2-dihydroisoquinolin-3-one)

• Product Name: 6-bromo-4,4-difluoro-1,2-dihydroisoquinolin-3-one
• CAS No: 2605229-81-8
• MF: C₉H₆BrF₂NO
• MW: 262.050848484039
• CID: 5307227
• Update Time: 2025-09-20

6-bromo-4,4-difluoro-1,2-dihydroisoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 6-bromo-4,4-difluoro-1,4-dihydro-
• 6-bromo-4,4-difluoro-1,2-dihydroisoquinolin-3-one

• Inchi： 1S/C9H6BrF2NO/c10-6-2-1-5-4-13-8(14)9(11,12)7(5)3-6/h1-3H,4H2,(H,13,14)
• InChI Key： RBSZUOVYUUHXKV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C=C2)C(F)(F)C(=O)N1

Additional information on 6-bromo-4,4-difluoro-1,2-dihydroisoquinolin-3-one

6-Bromo-4,4-Difluoro-1,2-Dihydroisoquinolin-3-One: A Comprehensive Overview

6-Bromo-4,4-Difluoro-1,2-Dihydroisoquinolin-3-One, with the CAS number 2605229-81-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique isoquinoline skeleton, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of bromine and fluorine substituents at specific positions on the molecule introduces interesting electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 6-Bromo-4,4-Difluoro-1,2-Dihydroisoquinolin-3-One involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the use of transition metal catalysts to facilitate key steps such as coupling reactions and cyclizations. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring related compounds with similar structural features.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for drug development. Its ability to modulate specific biological targets makes it a valuable tool in the study of diseases such as cancer and neurodegenerative disorders. Recent research has highlighted its potential as an inhibitor of certain kinases, which are enzymes that play critical roles in cellular signaling pathways.

The electronic properties of 6-Bromo-4,4-Difluoro-1,2-Dihydroisoquinolin-3-One also make it an interesting candidate for materials science applications. Its ability to act as an electron-deficient aromatic system makes it suitable for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The fluorine substituents contribute to its stability and emissive properties, making it a promising material for next-generation electronic devices.

Another area where this compound has shown potential is in catalysis. The bromine atom at position 6 serves as a leaving group, enabling the molecule to act as a catalyst in certain organic transformations. Recent studies have demonstrated its effectiveness in facilitating cross-coupling reactions under mild conditions. This property not only enhances its utility in synthetic chemistry but also underscores its versatility as a multifunctional molecule.

The structural uniqueness of 6-Bromo-4,4-Difluoro-1,2-Dihydroisoquinolin-3-One has also made it an attractive target for theoretical studies. Computational chemists have employed advanced quantum mechanical methods to investigate its electronic structure and reactivity. These studies have provided valuable insights into the molecular orbital interactions that govern its chemical behavior. Such theoretical work complements experimental research by offering a deeper understanding of the compound's properties and guiding future experimental designs.

In conclusion, 6-Bromo-4,4-Difluoro-1,2-Dihydroisoquinolin-3-One is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, pharmacology, materials science, and catalysis. As research continues to uncover new aspects of its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.